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Compound of Interest

Compound Name: 5-Amino-2-chlorobenzonitrile

Cat. No.: B1278771 Get Quote

Essential Safety and Handling Guide for 5-
Amino-2-chlorobenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 5-Amino-2-chlorobenzonitrile (CAS No. 5922-60-1) in a

laboratory setting. Adherence to these guidelines is critical to ensure personal safety and

proper environmental management.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Amino-2-chlorobenzonitrile is a hazardous substance that requires careful handling. The

primary hazards include acute toxicity if swallowed or in contact with skin, skin irritation, serious

eye irritation, and potential respiratory irritation.[1][2][3] Therefore, a comprehensive PPE

strategy is mandatory.

Minimum Required PPE:

Eye and Face Protection: Chemical safety goggles that meet the ANSI Z.87.1 1989 standard

are required. A face shield should be worn over safety glasses when there is a risk of

splashing or a highly exothermic reaction.[4]
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Skin Protection:

Gloves: Nitrile gloves are recommended for their resistance to a wide range of chemicals.

[5][6][7][8] Always inspect gloves for integrity before use and dispose of them after

handling the chemical.

Lab Coat: A flame-resistant lab coat (e.g., Nomex®) should be worn and fully buttoned to

cover as much skin as possible.[4]

Clothing: Wear long pants and closed-toe shoes. Avoid clothing made of synthetic

materials like polyester or acrylic.[4]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood. If engineering controls are insufficient to maintain exposure below

permissible limits, a NIOSH/MSHA-approved respirator with a particulate filter is required.[1]

[4]

Quantitative Data Summary
The following table summarizes key quantitative data for 5-Amino-2-chlorobenzonitrile.

Property Value Reference

Molecular Formula C₇H₅ClN₂ [2]

Molecular Weight 152.58 g/mol [2]

Appearance Solid

Melting Point 96-99 °C

Boiling Point 132-135 °C at 0.5 mmHg

Flash Point 113 °C (235.4 °F) - closed cup

CAS Number 5922-60-1 [1]
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This protocol outlines the safe handling of 5-Amino-2-chlorobenzonitrile from preparation to

cleanup.
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Caption: Workflow for the safe handling of 5-Amino-2-chlorobenzonitrile.

Step 1: Preparation

Consult Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for

5-Amino-2-chlorobenzonitrile.[1]

Assemble PPE: Don all required personal protective equipment as outlined in Section 1.

Prepare Work Area: Ensure the chemical fume hood is functioning correctly. Clear the

workspace of any unnecessary items. Have spill control materials (e.g., absorbent pads)

readily available.
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Emergency Equipment: Confirm the location and accessibility of the nearest safety shower

and eyewash station.

Step 2: Handling and Use

Weighing and Transfer: Conduct all weighing and transfer operations within the chemical

fume hood to minimize inhalation exposure.

Reaction Setup: If the chemical is to be used in a reaction, set up the apparatus within the

fume hood. Ensure all joints are properly sealed.

Avoid Dust Generation: Handle the solid material carefully to avoid creating dust.

Maintain Ventilation: Keep the fume hood sash at the lowest practical height.

Step 3: Decontamination and Cleanup

Clean Equipment: Decontaminate all glassware and equipment that came into contact with

5-Amino-2-chlorobenzonitrile. Wash with an appropriate solvent (e.g., acetone), followed

by soap and water.

Clean Work Surface: Wipe down the work surface within the fume hood with a suitable

cleaning agent.

Remove PPE: Remove PPE in the correct order to avoid cross-contamination. Dispose of

single-use items, such as gloves, in the designated waste container. Wash reusable PPE

according to the manufacturer's instructions.

Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.[1]

Disposal Plan
Proper disposal of 5-Amino-2-chlorobenzonitrile and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal Workflow
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Caption: Waste segregation and disposal pathway for 5-Amino-2-chlorobenzonitrile.

Disposal Procedures:

Waste Classification: 5-Amino-2-chlorobenzonitrile is a halogenated organic compound.[9]

All waste containing this chemical must be treated as hazardous waste.

Waste Containers:

Use clearly labeled, leak-proof containers designated for "Halogenated Organic Waste."

[10][11]

Ensure containers are compatible with the waste and have a secure, tight-fitting lid.[10]

Segregation:

Solid Waste: Dispose of all contaminated solid waste, including gloves, absorbent pads,

and weighing papers, in the designated halogenated organic solid waste container.

Liquid Waste: Collect all contaminated solvents and solutions in a designated halogenated

organic liquid waste container. Do not mix with non-halogenated waste, as this

significantly increases disposal costs.[11][12]
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Unused Product: Unused or surplus 5-Amino-2-chlorobenzonitrile should be disposed of

as hazardous waste in its original container or a suitable, labeled waste container.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the

chemical name "5-Amino-2-chlorobenzonitrile."[10]

Storage: Store waste containers in a designated satellite accumulation area, away from

incompatible materials.

Disposal: Arrange for the collection and disposal of hazardous waste through your

institution's environmental health and safety office or a licensed hazardous waste disposal

company.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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